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Introduction
Baxdrostat (formerly RO6836191 and CIN-107) is a potent and highly selective inhibitor of

aldosterone synthase (encoded by the CYP11B2 gene).[1][2][3] This novel therapeutic agent is

under development for conditions associated with elevated aldosterone levels, such as

resistant hypertension and primary aldosteronism.[1][2] The selectivity of Baxdrostat for

aldosterone synthase over 11β-hydroxylase (encoded by the CYP11B1 gene), the enzyme

responsible for the final step in cortisol synthesis, is a key feature designed to minimize off-

target hormonal side effects. This technical guide provides a comprehensive overview of the

preclinical studies of Baxdrostat in animal models, focusing on its pharmacodynamics,

pharmacokinetics, and safety profile.

Mechanism of Action and In Vitro Selectivity
Baxdrostat competitively inhibits aldosterone synthase, the enzyme that catalyzes the

conversion of 11-deoxycorticosterone to aldosterone in the adrenal gland. Due to the high

degree of homology (93%) between aldosterone synthase (CYP11B2) and 11β-hydroxylase
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(CYP11B1), achieving selectivity has been a significant challenge in the development of

aldosterone synthase inhibitors. In vitro studies using cell lines expressing recombinant human

or cynomolgus monkey enzymes have demonstrated that Baxdrostat is a potent and highly

selective inhibitor of aldosterone synthase.

Table 1: In Vitro Inhibitory Activity and Selectivity of Baxdrostat

Enzyme Target Species Ki (nmol/L)
Selectivity Ratio
(CYP11B1 Ki /
CYP11B2 Ki)

Aldosterone Synthase

(CYP11B2)
Human 13 >100-fold

11β-hydroxylase

(CYP11B1)
Human >1300

Aldosterone Synthase

(CYP11B2)
Cynomolgus Monkey Not Reported 800-fold

11β-hydroxylase

(CYP11B1)
Cynomolgus Monkey Not Reported

Signaling Pathway of Aldosterone Synthesis Inhibition
The following diagram illustrates the mechanism of action of Baxdrostat in the adrenal cortex.

Caption: Mechanism of Baxdrostat in inhibiting aldosterone synthesis.

Preclinical Pharmacodynamics in Cynomolgus
Monkeys
Studies in cynomolgus monkeys have been instrumental in characterizing the in vivo effects of

Baxdrostat.

Single-Dose Study with ACTH Challenge
In a key experiment, cynomolgus monkeys were administered a single oral dose of Baxdrostat

followed by a synthetic adrenocorticotropic hormone (ACTH) challenge to stimulate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12775456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


steroidogenesis. This study aimed to assess the in vivo efficacy and selectivity of Baxdrostat.

Experimental Protocol: Single-Dose Pharmacodynamics in Cynomolgus Monkeys

Animal Model: Cynomolgus monkeys.

Housing and Acclimatization: Animals were housed under standard conditions with a 12-hour

light/dark cycle and access to food and water ad libitum. A period of acclimatization was

allowed before the study commencement.

Drug Administration: Baxdrostat was administered orally as a single dose.

ACTH Challenge: A synthetic ACTH (tetracosactide) was administered to stimulate the

adrenal glands.

Dose Groups: Various doses of Baxdrostat were tested, ranging from 0.035 mg/kg to 30

mg/kg.

Blood Sampling: Blood samples were collected at multiple time points to measure plasma

concentrations of aldosterone, cortisol, and their precursors.

Analytical Methods: Hormone levels were quantified using validated analytical methods,

likely liquid chromatography-mass spectrometry (LC-MS/MS).

Table 2: Effect of a Single Oral Dose of Baxdrostat on Aldosterone and Cortisol Levels in

ACTH-Challenged Cynomolgus Monkeys

Baxdrostat Dose (mg/kg) Aldosterone Reduction (%) Cortisol Levels

0.035 70 No significant change

up to 30 90 No significant change

At the highest dose of 30 mg/kg, an increase in the precursors 11-deoxycorticosterone and 11-

deoxycortisol was observed.

Preclinical Toxicology in Cynomolgus Monkeys
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Repeat-dose toxicology studies were conducted in cynomolgus monkeys to evaluate the safety

profile of Baxdrostat.

Repeat-Dose Toxicology Studies
Experimental Protocol: Repeat-Dose Toxicology in Cynomolgus Monkeys

Animal Model: Cynomolgus monkeys.

Drug Administration: Baxdrostat was administered orally once daily for 4 weeks.

Dose Groups: 0, 1, 7, and 40 mg/kg/day.

Parameters Monitored: Clinical signs, body weight, food consumption, clinical chemistry,

hematology, and urinalysis.

Histopathology: At the end of the study, a full necropsy was performed, and a comprehensive

set of tissues was collected for histopathological examination.

Table 3: Summary of Findings from a 4-Week Repeat-Dose Toxicology Study in Cynomolgus

Monkeys

Dose Group (mg/kg/day) Key Findings

1 and 7
Increased plasma renin activity. Decreased

aldosterone levels. No change in cortisol levels.

40

Decreased cortisol levels (indicating loss of

selectivity at high doses). Adrenal changes:

expansion of the zona glomerulosa,

hypertrophy, proliferation, and apoptosis of zona

glomerulosa cells.

The adrenal changes observed at the highest dose were found to be partially reversible and

could be partially prevented by electrolyte supplementation and treatment with an angiotensin-

converting enzyme (ACE) inhibitor. These findings are consistent with the pharmacological

effects of aldosterone synthase inhibition and are similar to the phenotype of aldosterone

synthase knockout mice.
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Experimental Workflow for Preclinical Evaluation
The following diagram outlines a typical workflow for the preclinical assessment of a novel

aldosterone synthase inhibitor like Baxdrostat.

In Vitro Characterization

In Vivo Pharmacodynamics (Animal Models) Pharmacokinetics

Safety and Toxicology

Enzyme Inhibition Assays
(CYP11B2 vs. CYP11B1)

Cell-Based Potency and
Selectivity Assays

Single-Dose Studies
(e.g., ACTH Challenge)

Hypertension Models
(e.g., Spontaneously Hypertensive Rats)

Repeat-Dose Toxicology
(Rodent and Non-Rodent)

Rodent PK
(Rat)

Non-Rodent PK
(Monkey)

Acute Toxicity

Safety Pharmacology

Genotoxicity

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12775456/docs?utm_src=pdf-body-img#preclinical-profile-of-baxdrostat-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12775456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General experimental workflow for preclinical studies.

Preclinical Pharmacokinetics
While detailed pharmacokinetic data from preclinical studies in multiple species are not

extensively published, some information is available.

Table 4: Available Preclinical Pharmacokinetic Information for Baxdrostat

Species
Route of
Administration

Key Observations Reference

Cynomolgus Monkey Oral Well absorbed.

Rat Not Publicly Available - -

Further details on parameters such as bioavailability, plasma protein binding, metabolism, and

excretion in preclinical species are not readily available in the public domain.

Discussion and Conclusion
The preclinical data available for Baxdrostat, primarily from studies in cynomolgus monkeys,

strongly support its profile as a potent and selective aldosterone synthase inhibitor. The in vitro

selectivity translates to a significant separation between the doses required to inhibit

aldosterone and those that affect cortisol synthesis in vivo. The observed toxicological findings

in the adrenal gland at high doses are considered to be an exaggeration of the intended

pharmacology and are consistent with the mechanism of action.

While the available data provide a solid foundation for the clinical development of Baxdrostat, a

more comprehensive public record of preclinical studies, including detailed pharmacokinetics

and toxicology in a rodent species, would further enhance the understanding of its preclinical

profile. The existing evidence, however, clearly demonstrates the potential of Baxdrostat as a

targeted therapy for aldosterone-mediated diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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